![molecular formula C11H11NO B7464783 4-Hydroxy-5,6,7,8-tetrahydro-1-naphthonitrile](/img/structure/B7464783.png)
4-Hydroxy-5,6,7,8-tetrahydro-1-naphthonitrile
Overview
Description
4-Hydroxy-5,6,7,8-tetrahydro-1-naphthonitrile (HTN) is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. HTN is a naphthalene derivative that has been synthesized using various methods.
Mechanism of Action
4-Hydroxy-5,6,7,8-tetrahydro-1-naphthonitrile has been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This inhibition may lead to an increase in the levels of acetylcholine, which is a neurotransmitter that is important for learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a protective effect on cells against oxidative stress and inflammation. This compound has also been shown to have a vasodilatory effect, which may be beneficial in the treatment of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
4-Hydroxy-5,6,7,8-tetrahydro-1-naphthonitrile has the advantage of being relatively easy to synthesize and has shown promising results in preclinical studies. However, the limitations of this compound include its low solubility in water, which may limit its bioavailability in vivo.
Future Directions
Future research on 4-Hydroxy-5,6,7,8-tetrahydro-1-naphthonitrile may focus on its potential therapeutic applications in the treatment of neurodegenerative diseases, cardiovascular diseases, and cancer. Further studies may also investigate the optimal dosage and administration of this compound, as well as its potential side effects. Additionally, research may focus on the development of more efficient synthesis methods for this compound.
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in various fields. Further research is needed to fully understand its mechanism of action and potential side effects, as well as to optimize its synthesis and dosage.
Scientific Research Applications
4-Hydroxy-5,6,7,8-tetrahydro-1-naphthonitrile has been studied for its potential therapeutic applications in various fields such as neurology, cardiology, and oncology. This compound has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
4-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c12-7-8-5-6-11(13)10-4-2-1-3-9(8)10/h5-6,13H,1-4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUIKASWEAWENED-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C=CC(=C2C1)C#N)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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